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Compound of Interest

Compound Name: Silicon tetraiodide

Cat. No.: B083131 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals working with silicon tetraiodide (SiI4). The following

troubleshooting guides and frequently asked questions (FAQs) address specific issues related

to the hazards of SiI4 hydrolysis.

Frequently Asked Questions (FAQs)
Q1: What is silicon tetraiodide and why is it hazardous?

A1: Silicon tetraiodide (SiI4) is a white, crystalline solid that is highly reactive.[1][2] Its primary

hazard stems from its extreme sensitivity to moisture.[2][3] When exposed to water or even

moisture in the air, it undergoes a rapid and violent hydrolysis reaction.[4] This reaction

produces dense white fumes of silica (silicon dioxide) and highly corrosive hydrogen iodide (HI)

gas.[4] Hydrogen iodide readily dissolves in moisture to form hydroiodic acid, a strong and

corrosive acid.[5]

Q2: What are the main products of silicon tetraiodide hydrolysis?

A2: The hydrolysis of silicon tetraiodide (SiI4) reacts with water (H₂O) to produce solid silicon

dioxide (SiO₂) and hydrogen iodide (HI) gas. The balanced chemical equation for this reaction

is:

SiI₄(s) + 2H₂O(l) → SiO₂(s) + 4HI(g)
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The hydrogen iodide gas is a pungent, acrid-smelling, and toxic gas that will form corrosive

hydroiodic acid upon contact with moisture, such as in the respiratory tract or on the skin.[5]

Q3: What are the immediate signs of silicon tetraiodide hydrolysis during an experiment?

A3: The most common and immediate signs of SiI4 hydrolysis include:

Fuming: A dense white or yellowish smoke will be visible, which is a mixture of solid silicon

dioxide particles and hydroiodic acid aerosol.[6]

Heat Generation: The hydrolysis reaction is highly exothermic, meaning it releases a

significant amount of heat. You may notice the reaction vessel becoming hot.

Pungent Odor: A sharp, acrid odor of hydrogen iodide will be present.[5]

Color Change: Pure SiI4 is a white powder, but it may appear as a yellow liquid when

melted.[7] Upon reaction with moisture, the solid may appear to "smoke" and change in

appearance as it converts to silicon dioxide.

Q4: What personal protective equipment (PPE) is mandatory when handling silicon
tetraiodide?

A4: Due to its corrosive and toxic nature, a comprehensive suite of PPE is required:[3][8]

Eye Protection: Chemical safety goggles and a full-face shield are essential to protect

against splashes and fumes.[9]

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.[9] It is

advisable to wear two pairs of gloves.

Body Protection: A flame-retardant lab coat and, for larger quantities, a chemical-resistant

apron should be worn.[9]

Respiratory Protection: Work should be conducted in a certified chemical fume hood.[9] For

situations with a potential for high exposure or spills, a self-contained breathing apparatus

(SCBA) may be necessary.[10]

Q5: How should silicon tetraiodide be stored to prevent accidental hydrolysis?
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A5: Silicon tetraiodide must be stored in a tightly sealed container under a dry, inert

atmosphere, such as argon or nitrogen.[1][2] The storage area should be cool, dry, and well-

ventilated, away from any sources of moisture.[1] It is also sensitive to light and should be

stored in an opaque container.[1]
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Issue Possible Cause Recommended Action

White smoke/fumes observed

emanating from the SiI4

container upon opening.

Exposure to atmospheric

moisture.

Immediately close the

container if safe to do so.

Ensure all subsequent

handling is performed in a

glovebox or under a robust

inert atmosphere using

Schlenk line techniques.[11]

Reaction mixture becomes

unexpectedly hot and

produces fumes.

Uncontrolled hydrolysis due to

residual moisture in the solvent

or on the glassware.

Ensure all solvents are

rigorously dried and degassed

before use. Glassware must be

oven-dried or flame-dried

under vacuum to remove

adsorbed water.[12]

A solid white precipitate forms

unexpectedly in the reaction.

This is likely silicon dioxide, a

product of hydrolysis.

The reaction has been

compromised by moisture. The

experiment will likely need to

be repeated with stricter

anhydrous protocols.

A pungent, irritating odor is

detected during the

experiment.

A leak in the experimental

setup is releasing hydrogen

iodide gas.

Immediately check all joints

and septa for leaks. If a leak is

confirmed and cannot be

immediately rectified, safely

quench the reaction and

evacuate the area if necessary.

Ensure the fume hood is

functioning correctly.

Accidental spill of SiI4 powder

outside of the inert

environment.

Mishandling of the solid. Evacuate the immediate area.

Do not use water to clean the

spill as this will accelerate the

hydrolysis reaction.[9] Cover

the spill with a dry, inert

absorbent material like sand or

sodium bicarbonate.[13] Then,
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follow the detailed spill cleanup

protocol.

Data Presentation
Table 1: Physical and Chemical Properties of Silicon Tetraiodide

Property Value

Chemical Formula SiI₄

Molar Mass 535.70 g/mol [3]

Appearance White crystalline powder[2]

Melting Point 120.5 °C[2]

Boiling Point 287.4 °C[2]

Density 4.198 g/cm³[2]

Solubility in Water Reacts violently[2]

Table 2: Hazards of Silicon Tetraiodide and its Hydrolysis Products

Substance Hazard Classification Key Phrases

Silicon Tetraiodide (SiI₄) Corrosive, Toxic

Causes severe skin burns and

eye damage.[14] Toxic if

swallowed or in contact with

skin.[14]

Hydrogen Iodide (HI) /

Hydroiodic Acid
Corrosive, Toxic

Causes severe skin burns and

eye damage.[5] Toxic if

inhaled.[5]

Silicon Dioxide (SiO₂) (as fine

particles)
Irritant

May cause respiratory

irritation.
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Experimental Protocols
Protocol 1: Safe Handling of Silicon Tetraiodide in an Inert Atmosphere

Preparation: All glassware must be thoroughly dried in an oven at >120°C for several hours

and then cooled under a stream of dry inert gas (argon or nitrogen) or assembled hot and

evacuated on a Schlenk line.[12] All solvents must be freshly distilled from an appropriate

drying agent.

Inert Environment: All manipulations of SiI4 should be performed in a glovebox with low

moisture and oxygen levels (<1 ppm) or by using Schlenk line techniques.[11][15]

Transfer: If using a Schlenk line, SiI4 should be transferred from its storage container to the

reaction flask under a positive pressure of inert gas. A solid addition tube or a similar device

should be used to minimize the risk of exposure to the atmosphere.

Reaction: The reaction should be carried out under a constant positive pressure of inert gas.

A bubbler filled with mineral oil should be used to monitor the gas flow and prevent backflow

of air.

Work-up: Quenching of the reaction should be done carefully and at a low temperature,

especially if protic reagents are used.

Protocol 2: Neutralization and Cleanup of a Small Silicon Tetraiodide Spill

Safety First: Ensure you are wearing the appropriate PPE, including respiratory protection. If

the spill is large, evacuate the area and follow emergency procedures.

Containment: Do not use water.[9] Cover the spill with a generous amount of a dry, inert

absorbent material such as sand, dry clay, or sodium bicarbonate.

Neutralization: The absorbent material will help to localize the SiI4 and any resulting

hydroiodic acid. Sodium bicarbonate is a weak base and can help to neutralize the acid.

Collection: Carefully collect the mixture of absorbent and spilled material using a plastic or

other non-sparking scoop and place it into a clearly labeled, sealable container for

hazardous waste.
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Decontamination: Wipe the spill area with a cloth dampened with an inert solvent (e.g.,

hexane or toluene) to remove any remaining residue. Place the used cloths in the hazardous

waste container. Finally, the area can be cleaned with soap and water.

Disposal: Dispose of the hazardous waste according to your institution's guidelines.

Mandatory Visualizations

Reactants
Hazardous Products

Silicon Tetraiodide (SiI₄)
(Solid) Silicon Dioxide (SiO₂)

(Solid Precipitate)

+ 2H₂O

Hydrogen Iodide (HI)
(Corrosive Gas)

Water (H₂O)
(Liquid/Vapor)

Click to download full resolution via product page

Caption: Hydrolysis of Silicon Tetraiodide.
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SiI₄ Spill Occurs

Ensure Full PPE is Worn

Cover with Dry Inert
Absorbent (e.g., Sand,
Sodium Bicarbonate)

Collect Mixture into
Hazardous Waste Container

Wipe Area with Inert Solvent,
followed by Soap and Water

Dispose of Waste According
to Institutional Protocols

Spill Mitigated

Click to download full resolution via product page

Caption: Silicon Tetraiodide Spill Cleanup Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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